- Catalyst composition for preparing 3-pentenoic ester from butadiene, United States, , ,
Cas no 49623-71-4 (2,4,6-Triisopropylbenzoic acid)
2,4,6-Triisopropylbenzoic acid is a versatile compound with high purity, suitable for various applications in organic synthesis. It offers enhanced stability and improved solubility, making it a preferred choice for researchers and manufacturers.
49623-71-4 structure
Product Name:2,4,6-Triisopropylbenzoic acid
CAS No:49623-71-4
MF:C16H24O2
MW:248.360565185547
MDL:MFCD00015031
CID:89555
PubChem ID:96214
Update Time:2025-06-18
2,4,6-Triisopropylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-Triisopropylbenzoic acid
- 2,4,6-tri(propan-2-yl)benzoic acid
- 2,4,6-tris(1-methylethyl)Benzoic acid
- Benzoic acid,2,4,6-tris(1-methylethyl)-
- TNH9CR5Y5H
- 49623-71-4
- 2,4,6-Triisopropyl benzoic acid
- NSC-60075
- 2,4,6-tris(propan-2-yl)benzoic acid
- FT-0609885
- SCHEMBL810177
- CHEMBL3400905
- AKOS015911526
- 76D
- SY271357
- A827776
- Benzoic acid, 2,4,6-triisopropyl-
- 2,4,6-Triisopropylphenylcarboxylic acid
- MFCD00015031
- NS00031920
- (2,4,6-triisopropyl)benzoic acid
- Benzoic acid, 2,4,6-tris(1-methylethyl)-
- DTXSID50197939
- Q27456668
- BDBM50063855
- EINECS 256-400-2
- NSC60075
- CS-0154293
- STR04838
- NSC 60075
- 2,4,6-Triisopropylbenzoicacid
- DB-019836
-
- MDL： MFCD00015031
- Inchi： 1S/C16H24O2/c1-9(2)12-7-13(10(3)4)15(16(17)18)14(8-12)11(5)6/h7-11H,1-6H3,(H,17,18)
- InChI Key： ULVHAZFBJJXIDO-UHFFFAOYSA-N
- SMILES： OC(C1C(=CC(=CC=1C(C)C)C(C)C)C(C)C)=O
- BRN： 2372331
Computed Properties
- Exact Mass: 248.17800
- Monoisotopic Mass: 248.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: Not determined
- XLogP3: 4.8
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: powder
- Density: 0.984±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 247-248 ºC
- Boiling Point: 318.7±41.0 °C at 760 mmHg
- Flash Point: 158.6±22.3 °C
- Solubility: Almost insoluble (0.032 g/l) (25 º C),
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 37.30000
- LogP: 4.75500
- Solubility: Not determined
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2,4,6-Triisopropylbenzoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： S45
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,4,6-Triisopropylbenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4,6-Triisopropylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 019014-1g |
2,4,6-Triisopropylbenzoic acid |
49623-71-4 | 97% | 1g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 019014-10g |
2,4,6-Triisopropylbenzoic acid |
49623-71-4 | 97% | 10g |
￡48.00 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T65650-25g |
2,4,6-Triisopropylbenzoic acid |
49623-71-4 | 97% | 25g |
¥2496.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T65650-5g |
2,4,6-Triisopropylbenzoic acid |
49623-71-4 | 97% | 5g |
¥547.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T65650-1g |
2,4,6-Triisopropylbenzoic acid |
49623-71-4 | 1g |
¥126.0 | 2021-09-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T65650-100g |
2,4,6-Triisopropylbenzoic acid |
49623-71-4 | 100g |
¥4206.0 | 2021-09-03 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T893686-10g |
2,4,6-Triisopropylbenzoic acid |
49623-71-4 | ≥97% | 10g |
837.00 | 2021-05-17 | |
| ChemScence | CS-0154293-5g |
2,4,6-Triisopropylbenzoic acid |
49623-71-4 | 5g |
$52.0 | 2022-04-27 | ||
| ChemScence | CS-0154293-10g |
2,4,6-Triisopropylbenzoic acid |
49623-71-4 | 10g |
$64.0 | 2022-04-27 | ||
| ChemScence | CS-0154293-25g |
2,4,6-Triisopropylbenzoic acid |
49623-71-4 | 25g |
$147.0 | 2022-04-27 |
2,4,6-Triisopropylbenzoic acid Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: 1,1′-[1,2-Phenylenebis(methylene)]bis[1,1-diphenylphosphine] Catalysts: Palladium diacetate Solvents: Methanol ; rt → 150 °C
1.2 60 atm, 150 °C; 150 °C → rt
1.2 60 atm, 150 °C; 150 °C → rt
Reference
2,4,6-Triisopropylbenzoic acid Raw materials
2,4,6-Triisopropylbenzoic acid Preparation Products
2,4,6-Triisopropylbenzoic acid Related Literature
-
Shinji Tanaka,Kazushi Mashima Dalton Trans. 2013 42 2831
-
Subarna Banerjee,Palanisamy Rajakannu,Raymond J. Butcher,Ramaswamy Murugavel CrystEngComm 2014 16 8429
-
Luke A. Wilkinson,Kevin B. Vincent,Anthony J. H. M. Meijer,Nathan J. Patmore Chem. Commun. 2016 52 100
-
Oleksandr Hietsoi,Cristina Dubceac,Alexander S. Filatov,Marina A. Petrukhina Chem. Commun. 2011 47 6939
-
Zhuang Mao Png,Jaime R. Cabrera-Pardo,Jorge Peiró Cadahía,Matthew J. Gaunt Chem. Sci. 2018 9 7628
49623-71-4 (2,4,6-Triisopropylbenzoic acid) Related Products
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- 26571-78-8(Benzoic acid, bis(1,1-dimethylethyl)-)
- 92035-95-5(2,6-Diisopropylbenzoic Acid)
- 1320-16-7(Benzoic acid,(1,1-dimethylethyl)-)
- 108961-55-3(2,4-Bis(propan-2-yl)benzoic Acid)
- 57988-33-7(Benzoic acid, 2,5-bis(1-methylethyl)-)
- 84029-87-8(1,2-Benzenedicarboxylicacid, 4-methyl-5-(1-methylethyl)-)
- 602-50-6(Benzoic acid,2-(diphenylmethyl)-)
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